2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline
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Overview
Description
2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline is a complex organic compound that belongs to the class of thiazole derivatives. Thiazoles are known for their diverse biological activities and are commonly found in various pharmacologically active compounds
Preparation Methods
The synthesis of 2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the thiazole ring, followed by the introduction of the morpholine and phenyl groups. Common reagents used in these reactions include thioamides, aldehydes, and amines. The reaction conditions usually involve heating under reflux with appropriate solvents such as ethanol or methanol . Industrial production methods may involve optimization of these reactions to increase yield and purity.
Chemical Reactions Analysis
2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the thiazole ring.
Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups on the thiazole ring.
Scientific Research Applications
2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound has shown potential in biological assays, particularly in studying enzyme inhibition and receptor binding.
Mechanism of Action
The mechanism of action of 2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline involves its interaction with specific molecular targets. The thiazole ring can bind to enzymes and receptors, inhibiting their activity. This binding can disrupt various biochemical pathways, leading to the compound’s observed biological effects. The morpholine group enhances its solubility and bioavailability, allowing it to effectively reach its targets .
Comparison with Similar Compounds
Similar compounds to 2,4-dimethyl-N-[(2Z)-3-[2-(morpholin-4-yl)ethyl]-4-phenyl-1,3-thiazol-2(3H)-ylidene]aniline include other thiazole derivatives such as:
Sulfathiazole: An antimicrobial drug with a thiazole ring.
Ritonavir: An antiretroviral drug containing a thiazole moiety.
Compared to these compounds, this compound is unique due to its specific substitution pattern and the presence of the morpholine group, which may confer distinct biological activities and pharmacokinetic properties.
Properties
Molecular Formula |
C23H27N3OS |
---|---|
Molecular Weight |
393.5 g/mol |
IUPAC Name |
N-(2,4-dimethylphenyl)-3-(2-morpholin-4-ylethyl)-4-phenyl-1,3-thiazol-2-imine |
InChI |
InChI=1S/C23H27N3OS/c1-18-8-9-21(19(2)16-18)24-23-26(11-10-25-12-14-27-15-13-25)22(17-28-23)20-6-4-3-5-7-20/h3-9,16-17H,10-15H2,1-2H3 |
InChI Key |
NPHLBRVNIWEKIT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)N=C2N(C(=CS2)C3=CC=CC=C3)CCN4CCOCC4)C |
Origin of Product |
United States |
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